2-(4-chloro-1H-pyrazol-1-yl)-N-(4-ethylphenyl)butanamide

• Molecular Formula: C15H18ClN3O
• Molecular Weight: 291.77 g/mol
• IUPAC Name: 2-(4-chloropyrazol-1-yl)-N-(4-ethylphenyl)butanamide
• InChI: InChI=1S/C15H18ClN3O/c1-3-11-5-7-13(8-6-11)18-15(20)14(4-2)19-10-12(16)9-17-19/h5-10,14H,3-4H2,1-2H3,(H,18,20)
• InChI Key: SIFSZMKJMNMJMI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(CC)N2C=C(C=N2)Cl

Description

2-(4-chloro-1H-pyrazol-1-yl)-N-(4-ethylphenyl)butanamide is a synthetic organic compound that belongs to the class of pyrazole derivatives. These compounds are known for their diverse biological activities and are often used in medicinal chemistry for the development of new therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chloro-1H-pyrazol-1-yl)-N-(4-ethylphenyl)butanamide typically involves the following steps:

Formation of the pyrazole ring: This can be achieved by reacting hydrazine with a 1,3-diketone under acidic conditions.

Chlorination: The pyrazole ring is then chlorinated using a chlorinating agent such as thionyl chloride.

Amidation: The chlorinated pyrazole is reacted with 4-ethylphenylbutanoic acid in the presence of a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC) to form the final product.

Industrial Production Methods

In an industrial setting, the synthesis may be scaled up using continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically at the pyrazole ring or the ethyl group.

Reduction: Reduction reactions may target the carbonyl group in the butanamide moiety.

Substitution: The chlorine atom on the pyrazole ring can be substituted with various nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or hydrogen peroxide under acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles like amines, thiols, or alkoxides in the presence of a base.

Major Products Formed

Oxidation: Formation of hydroxylated or ketone derivatives.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including anti-inflammatory and antimicrobial properties.

Medicine: Investigated as a potential therapeutic agent for various diseases.

Industry: Used in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(4-chloro-1H-pyrazol-1-yl)-N-(4-ethylphenyl)butanamide involves its interaction with specific molecular targets:

Molecular Targets: Enzymes or receptors that are involved in the biological pathways of interest.

Pathways Involved: The compound may modulate signaling pathways related to inflammation, microbial growth, or other physiological processes.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-chloro-1H-pyrazol-1-yl)-N-(4-methylphenyl)butanamide
• 2-(4-chloro-1H-pyrazol-1-yl)-N-(4-phenyl)butanamide

Uniqueness

2-(4-chloro-1H-pyrazol-1-yl)-N-(4-ethylphenyl)butanamide is unique due to the presence of the ethyl group on the phenyl ring, which may influence its biological activity and chemical reactivity compared to its analogs.